Cas no 71406-42-3 ((14R)-1α,3β,7α-Triacetoxy-14-hydroxykaur-16-en-15-one)

• Product Name: (14R)-1α,3β,7α-Triacetoxy-14-hydroxykaur-16-en-15-one
• CAS No: 71406-42-3
• MF: C₂₆H₃₆O₈
• MW: 476.559248924255
• CID: 574365
• Update Time: 2024-03-01

(14R)-1α,3β,7α-Triacetoxy-14-hydroxykaur-16-en-15-one Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,1,3,7-tris(acetyloxy)-14-hydroxy-, (1a,3b,7a,14R)- (9CI)
• (14R)-1α,3β,7α-Triacetoxy-14-hydroxykaur-16-en-15-one
• 1H-2,10a-Ethanophenanthrene,kaur-16-en-15-one deriv.
• Shikodokaurin A
• CID 101324736

• Inchi： 1S/C26H36O8/c1-12-16-8-9-17-25(7)18(10-21(34-15(4)29)26(17,22(12)30)23(16)31)24(5,6)19(32-13(2)27)11-20(25)33-14(3)28/h16-21,23,31H,1,8-11H2,2-7H3/t16-,17-,18+,19-,20-,21+,23+,25-,26-/m0/s1
• InChI Key： IGIRRJKMVYDPHK-ACUPQVOESA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@@H]2C(C)(C)[C@H](C[C@@H]([C@@]2(C)[C@@H]2CC[C@H]3C(=C)C([C@]21[C@@H]3O)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 952
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids